2,6-dimethoxy-N-{[1-(methylsulfonyl)piperidin-3-yl]methyl}nicotinamide

• IUPAC Name: 2,6-dimethoxy-N-[(1-methylsulfonylpiperidin-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H23N3O5S/c1-22-13-7-6-12(15(17-13)23-2)14(19)16-9-11-5-4-8-18(10-11)24(3,20)21/h6-7,11H,4-5,8-10H2,1-3H3,(H,16,19)
• InChI Key: SGJOHDPNIREIJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=C(C=C1)C(=O)NCC2CCCN(C2)S(=O)(=O)C)OC
• Molecular Formula: C15H23N3O5S
• Molecular Weight: 357.4 g/mol

Description

2,6-dimethoxy-N-{[1-(methylsulfonyl)piperidin-3-yl]methyl}nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a derivative of nicotinamide and is commonly referred to as DMNP. DMNP has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of DMNP is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including histone deacetylases and sirtuins. DMNP also activates the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in energy homeostasis and metabolism.
Biochemical and Physiological Effects
DMNP has been shown to have several biochemical and physiological effects. DMNP has been shown to induce apoptosis in cancer cells by activating the caspase pathway. DMNP also inhibits the growth of cancer cells by regulating the cell cycle. DMNP has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease. DMNP also has anti-inflammatory effects and has been studied for its potential use in inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

DMNP has several advantages for lab experiments. DMNP is a small molecule that can easily penetrate cell membranes, making it suitable for in vitro studies. DMNP is also stable and can be easily synthesized using various methods. However, DMNP has some limitations for lab experiments. DMNP has low solubility in water, making it difficult to use in aqueous solutions. DMNP also has low bioavailability, which may limit its therapeutic applications.

Future Directions

For DMNP research include studying its effects on other diseases, such as diabetes and cardiovascular disease. DMNP can also be modified to improve its solubility and bioavailability, making it more suitable for therapeutic use. Additionally, the mechanism of action of DMNP should be further explored to identify potential targets for drug development.

Synthesis Methods

DMNP can be synthesized using a variety of methods. One of the common methods involves the reaction of 2,6-dimethoxynicotinic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-(methylsulfonyl)piperidine-3-methanol to form DMNP. Other methods involve the use of different reagents and solvents.

Scientific Research Applications

DMNP has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and inflammation. DMNP has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. DMNP also has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease. DMNP has anti-inflammatory effects and has been studied for its potential use in inflammatory bowel disease.